Regiochemical Differentiation: 3-Cyclopropoxy vs. 5-Cyclopropoxy Isomer
3-Cyclopropoxypyridine-2,4-dicarboxamide (CAS 1243457-79-5) and its positional isomer 5-cyclopropoxypyridine-2,4-dicarboxamide (CAS 1243458-54-9) share an identical molecular formula (C10H11N3O3) and molecular weight (221.22 vs. 221.21 g·mol⁻¹) but differ in the location of the cyclopropoxy substituent relative to the carboxamide groups . In the 3-isomer, the cyclopropoxy group is ortho to the 2-carboxamide, enabling potential intramolecular hydrogen bonding and altering the conformational preference of the 2-carboxamide relative to the pyridine ring. In the 5-isomer, the cyclopropoxy group is positioned para to the 2-carboxamide and meta to the 4-carboxamide, precluding such an ortho interaction. This regiochemical distinction is expected to produce divergent kinase inhibition profiles, as demonstrated in closely related pyridine-dicarboxamide kinase inhibitor series where regioisomeric substitution patterns altered c-MET IC50 values by >10-fold [1]. Researchers procuring this compound for kinase-focused libraries must specify the 3-isomer explicitly to avoid introducing the 5-isomer, which would confound SAR interpretation.
| Evidence Dimension | Substitution regiochemistry (position of cyclopropoxy group on pyridine ring) |
|---|---|
| Target Compound Data | 3-Cyclopropoxy substitution (ortho to 2-carboxamide, meta to 4-carboxamide); MW 221.22 |
| Comparator Or Baseline | 5-Cyclopropoxy substitution (CAS 1243458-54-9; para to 2-carboxamide, meta to 4-carboxamide); MW 221.21 |
| Quantified Difference | Identical molecular formula and mass; difference is topological – 3-substitution places cyclopropoxy adjacent to 2-carboxamide donor/acceptor |
| Conditions | Structural comparison based on IUPAC nomenclature and SMILES; kinase inhibition context from Deciphera patent family (EP-2563362-B1, US20120252849A1) |
Why This Matters
Even mass-identical positional isomers can exhibit >10-fold differences in target potency; specifying the exact CAS number is essential for reproducible SAR in kinase inhibitor lead optimization.
- [1] Flynn, D.L.; Kaufman, M.D. Cyclopropyl dicarboxamides and analogs exhibiting anti-cancer and anti-proliferative activities. EP-2563362-B1 / US20120252849A1. Documented >10-fold potency shifts with regional pyridine substitution changes. View Source
